molecular formula C16H16Cl2N4O B1229358 2-(4-Amidinophenyl)-5-benzofurancarboxamidine CAS No. 28718-73-2

2-(4-Amidinophenyl)-5-benzofurancarboxamidine

Cat. No. B1229358
CAS RN: 28718-73-2
M. Wt: 351.2 g/mol
InChI Key: IOQMTJOUDKMNPJ-UHFFFAOYSA-N
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Description

“2-(4-Amidinophenyl)-5-benzofurancarboxamidine” is also known as 4,6-Diamidino-2-phenylindole (DAPI) dihydrochloride . It is a cationic fluorescent dye that binds to double-stranded DNA, forming a stable complex which fluoresces . DAPI is several times more sensitive than ethidium bromide for staining DNA in agarose gels .


Molecular Structure Analysis

The molecular formula of “this compound” is C16H15N5·2HCl . Its molecular weight is 350.25 . Further structural analysis would require more specific data or computational modeling.


Physical And Chemical Properties Analysis

“this compound” is a powder that is soluble in water and DMF . It exhibits fluorescence with an excitation wavelength of 340 nm and an emission wavelength of 488 nm .

Mechanism of Action

The mechanism of action of “2-(4-Amidinophenyl)-5-benzofurancarboxamidine” involves binding to double-stranded DNA, forming a stable complex which fluoresces . This property makes it useful for staining DNA in various applications .

Safety and Hazards

The compound is classified as a skin irritant, skin sensitizer, and may cause respiratory irritation . It is recommended to handle it with protective gloves/protective clothing/eye protection/face protection .

Future Directions

The compound’s ability to bind to DNA and its fluorescent properties make it a valuable tool in various research applications . Future research could explore its potential uses in other areas, such as in the treatment of diseases or in the development of new diagnostic tools.

properties

IUPAC Name

2-(4-carbamimidoylphenyl)-1-benzofuran-5-carboximidamide;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O.2ClH/c17-15(18)10-3-1-9(2-4-10)14-8-12-7-11(16(19)20)5-6-13(12)21-14;;/h1-8H,(H3,17,18)(H3,19,20);2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IOQMTJOUDKMNPJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CC3=C(O2)C=CC(=C3)C(=N)N)C(=N)N.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16Cl2N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90951375
Record name 2-(4-Carbamimidoylphenyl)-1-benzofuran-5-carboximidamide--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90951375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

351.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

28718-73-2
Record name 2-(4-Amidinophenyl)-5-benzofurancarboxamidine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028718732
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-(4-Carbamimidoylphenyl)-1-benzofuran-5-carboximidamide--hydrogen chloride (1/2)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90951375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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